Cas no 184683-72-5 ((2Z)-3-HYDROXY-2-MESITYL-2-PROPENENITRILE)

• Product Name: (2Z)-3-HYDROXY-2-MESITYL-2-PROPENENITRILE
• CAS No: 184683-72-5
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6888761
• PubChem ID: 70142818
• Update Time: 2025-05-07

(2Z)-3-HYDROXY-2-MESITYL-2-PROPENENITRILE Chemical and Physical Properties

Names and Identifiers

• UKQDVFZLGZUEMW-UHFFFAOYSA-N
• DTXSID401203356
• 184683-72-5
• 3-hydroxy-2-(2,4,6-trimethylphenyl)acrylonitrile
• I+/--(Hydroxymethylene)-2,4,6-trimethylbenzeneacetonitrile
• 3-hydroxy-2-(2',4',6'-trimethylphenyl)acrylonitrile
• (2Z)-3-HYDROXY-2-MESITYL-2-PROPENENITRILE

• Inchi： 1S/C12H13NO/c1-8-4-9(2)12(10(3)5-8)11(6-13)7-14/h4-5,7,14H,1-3H3
• InChI Key： UKQDVFZLGZUEMW-UHFFFAOYSA-N
• SMILES： OC=C(C#N)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 187.099714038Da
• Monoisotopic Mass: 187.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 44Ų